Cas no 885519-42-6 (3,6-Dibromo-4-nitro-1H-indazole)

• Product Name: 3,6-Dibromo-4-nitro-1H-indazole
• CAS No: 885519-42-6
• MF: C₇H₃Br₂N₃O₂
• MW: 320.925619363785
• CID: 840760
• PubChem ID: 24728257
• Update Time: 2025-05-21

3,6-Dibromo-4-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-4-nitro-1H-indazole
• 3,6-DIBROMO-4-NITRO (1H)INDAZOLE
• 3,6-dibromo-4-nitro-2H-indazole
• AKOS016004296
• 885519-42-6
• DTXSID20646308

• Inchi： 1S/C7H3Br2N3O2/c8-3-1-4-6(7(9)11-10-4)5(2-3)12(13)14/h1-2H,(H,10,11)
• InChI Key： TZYBWPYNINSHJE-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=CC(=CC2=NN1)Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 320.85715g/mol
• Monoisotopic Mass: 318.85920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3,6-Dibromo-4-nitro-1H-indazole

Comprehensive Overview of 3,6-Dibromo-4-nitro-1H-indazole (CAS No. 885519-42-6): Properties, Applications, and Research Insights

3,6-Dibromo-4-nitro-1H-indazole (CAS No. 885519-42-6) is a halogenated nitro-indazole derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its bromine and nitro functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular formula, C₇H₃Br₂N₃O₂, reflects a robust structure ideal for further functionalization, particularly in the development of heterocyclic compounds and bioactive molecules.

In recent years, the demand for 3,6-Dibromo-4-nitro-1H-indazole has surged due to its potential applications in drug discovery and agrochemical innovation. Researchers are exploring its role as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapies for complex diseases. The compound's nitro group enhances its reactivity, enabling diverse transformations, while the bromine atoms facilitate cross-coupling reactions, a hotspot in modern organocatalysis and green chemistry.

From an industrial perspective, CAS No. 885519-42-6 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its synthesis typically involves electrophilic aromatic substitution, followed by nitration and bromination steps, which are optimized for yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP) for research-grade materials.

Environmental and safety considerations are also paramount. While not classified as hazardous under standard guidelines, proper handling protocols for halogenated compounds are emphasized in laboratories. The compound's stability under ambient conditions makes it suitable for long-term storage, a feature highly valued by contract research organizations (CROs) and academic institutions.

Emerging trends link 3,6-Dibromo-4-nitro-1H-indazole to advancements in cancer research and neurodegenerative disease studies. Its structural motifs resemble those found in FDA-approved drugs, sparking interest in structure-activity relationship (SAR) analyses. Additionally, its compatibility with microwave-assisted synthesis aligns with the push for faster, energy-efficient methodologies in organic chemistry.

For researchers sourcing CAS No. 885519-42-6, key questions often revolve around supplier reliability, batch consistency, and scalability. Reputable suppliers provide detailed Certificates of Analysis (CoA) and support custom modifications to meet project-specific needs. The compound's pricing is influenced by factors like purity grade (e.g., ≥98% by HPLC) and bulk order discounts.

In summary, 3,6-Dibromo-4-nitro-1H-indazole stands at the intersection of innovation and practicality, offering versatile applications across multiple scientific domains. Its continued study promises to unlock new pathways in medicinal chemistry and material science, reinforcing its status as a cornerstone in modern synthetic endeavors.